Cas no 1185309-58-3 (1-(Pyrimidin-2-yl)piperidin-4-amine hydrochloride)

• Product Name: 1-(Pyrimidin-2-yl)piperidin-4-amine hydrochloride
• CAS No: 1185309-58-3
• MF: C₉H₁₅ClN₄
• MW: 214.695200204849
• MDL: MFCD08752683
• CID: 1037966
• PubChem ID: 45787053
• Update Time: 2025-05-22

1-(Pyrimidin-2-yl)piperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Pyrimidin-2-yl)piperidin-4-amine hydrochloride
• 1-(Pyrimidin-2-yl)piperidin-4-amine dihydrochloride
• 1-pyrimidin-2-ylpiperidin-4-amine hydrochloride
• AK-53446
• ANW-72157
• CTK8C4498
• SBB075184
• SureCN5219864
• DB-328683
• 1185309-58-3
• SCHEMBL5219864
• 1-(Pyrimidin-2-yl)piperidin-4-amine--hydrogen chloride (1/1)
• AKOS015941155
• EN300-300386
• 1-(Pyrimidin-2-yl)piperidin-4-amine xhydrochloride
• 1-(Pyrimidin-2-yl)piperidin-4-Amine HCl
• DTXSID60671573
• 1-(2-PYRIMIDINYL)-4-PIPERIDINAMINE HYDROCHLORIDE
• 1-pyrimidin-2-ylpiperidin-4-amine;hydrochloride

• MDL： MFCD08752683
• Inchi： 1S/C9H14N4.ClH/c10-8-2-6-13(7-3-8)9-11-4-1-5-12-9;/h1,4-5,8H,2-3,6-7,10H2;1H
• InChI Key： KSISMOAYXIBWDU-UHFFFAOYSA-N
• SMILES： Cl.N1(C2N=CC=CN=2)CCC(CC1)N

Computed Properties

• Exact Mass: 214.099
• Monoisotopic Mass: 214.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2

1-(Pyrimidin-2-yl)piperidin-4-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(Pyrimidin-2-yl)piperidin-4-amine hydrochloride

1-(Pyrimidin-2-yl)piperidin-4-amine hydrochloride: A Comprehensive Overview

The compound 1-(Pyrimidin-2-yl)piperidin-4-amine hydrochloride (CAS No. 1185309-58-3) is a fascinating molecule with significant potential in the field of medicinal chemistry. This compound, often referred to as pyrimidine-piperidine amine hydrochloride, has garnered attention due to its unique structural features and promising pharmacological properties. Its molecular structure combines a pyrimidine ring with a piperidine moiety, creating a scaffold that exhibits versatile biological activities.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors. The piperidine ring in this compound contributes to its ability to interact with protein targets, making it a valuable candidate for therapeutic applications. Researchers have explored its potential as an antitumor agent, demonstrating its ability to inhibit key enzymes involved in cancer progression.

The synthesis of 1-(Pyrimidin-2-yl)piperidin-4-amine hydrochloride involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Advanced techniques such as microwave-assisted synthesis have been employed to optimize the reaction conditions, ensuring high yields and purity. These methods not only enhance the efficiency of the synthesis but also pave the way for large-scale production, which is crucial for preclinical and clinical trials.

From a pharmacological perspective, this compound has shown remarkable selectivity towards specific kinases, which is a critical factor in minimizing off-target effects. Preclinical studies using animal models have revealed its efficacy in inhibiting tumor growth and metastasis, suggesting its potential as a novel anticancer drug. Furthermore, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders.

The hydrochloride salt form of this compound plays a significant role in its pharmacokinetics. The salt form enhances solubility and bioavailability, which are essential for effective drug delivery. Researchers have also investigated its stability under various storage conditions, ensuring that it maintains its potency over time.

In terms of applications, 1-(Pyrimidin-2-yl)piperidin-4-amine hydrochloride has been extensively studied in the context of personalized medicine. Its ability to target specific molecular pathways makes it an ideal candidate for precision therapy. Ongoing clinical trials are evaluating its safety and efficacy in patients with advanced cancers, providing hope for new treatment options.

Looking ahead, the development of analogs and derivatives of this compound is expected to further expand its therapeutic potential. By modifying the pyrimidine or piperidine moieties, researchers aim to enhance its potency and reduce adverse effects. Additionally, computational modeling techniques are being utilized to predict its interactions with various biological targets, accelerating the drug discovery process.

In conclusion, 1-(Pyrimidin-2-yl)piperidin-4-amine hydrochloride represents a significant advancement in medicinal chemistry. Its unique structure, combined with cutting-edge research methodologies, positions it as a promising candidate for future therapeutic interventions. As research continues to unfold, this compound holds the potential to make a meaningful impact on human health.